![molecular formula C18H25ClN6O3 B2598798 N-(3-methoxyphenyl)-4,6-dimorpholino-1,3,5-triazin-2-amine hydrochloride CAS No. 1179464-41-5](/img/structure/B2598798.png)
N-(3-methoxyphenyl)-4,6-dimorpholino-1,3,5-triazin-2-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a 4,6-dichloro-1,3,5-triazine with two equivalents of morpholine to form the 4,6-dimorpholino-1,3,5-triazine, followed by reaction with a 3-methoxyaniline to substitute the remaining chlorine .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar triazine ring, with the morpholino and methoxyphenyl groups adding steric bulk .Chemical Reactions Analysis
Triazines are known to undergo reactions at the ring nitrogen atoms, such as alkylation, acylation, and nucleophilic substitution . The morpholino groups might also participate in reactions, particularly if protonated.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the morpholino groups might increase its solubility in polar solvents, while the aromatic ring could contribute to its UV-visible absorption spectrum .Scientific Research Applications
Synthesis and Chemical Properties
- A novel method for synthesizing diverse 4-aryl-6-cycloamino-1,3,5-triazin-2-amines under microwave irradiation from cyanoguanidine, aromatic aldehydes, and cyclic amines has been developed, demonstrating the compound's utility in creating derivatives with potential antileukemic activity (Dolzhenko et al., 2021).
- In another study, morpholine- and bis(2-methoxyethyl)amine-substituted 1,3,5-triazine derivatives showed high cytotoxicity against B16 melanoma cells, indicating the compound's role in synthesizing derivatives with significant biological activities (Jin et al., 2018).
- The synthesis and thermal rearrangement of 2-(2-chloroethoxy)-4,6-disubstituted sym-triazines were explored, with derivatives formed from 4,6-dimorpholino(dipiperidino) showing potential for further chemical and biological evaluation (Dovlatyan et al., 2010).
Biological Activities and Applications
- Antimicrobial activities of novel triazole derivatives, including structures related to "N-(3-methoxyphenyl)-4,6-dimorpholino-1,3,5-triazin-2-amine hydrochloride," were identified, highlighting the compound's potential in developing antimicrobial agents (Bektaş et al., 2007).
- In the context of chemical kinetics and mechanisms, studies involving the reactions of similar compounds with alicyclic amines have provided insights into the reactivity and potential applications of such triazine derivatives in chemical synthesis and drug development (Castro et al., 2001).
Future Directions
properties
IUPAC Name |
N-(3-methoxyphenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6O3.ClH/c1-25-15-4-2-3-14(13-15)19-16-20-17(23-5-9-26-10-6-23)22-18(21-16)24-7-11-27-12-8-24;/h2-4,13H,5-12H2,1H3,(H,19,20,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKETZFKBLRBILE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-4,6-dimorpholino-1,3,5-triazin-2-amine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.